Cas no 21987-21-3 (12-Methyltridecanol)

• Product Name: 12-Methyltridecanol
• CAS No: 21987-21-3
• MF: C₁₄H₃₀O
• MW: 214.387404918671
• CID: 1059838
• PubChem ID: 10878533
• Update Time: 2025-05-20

12-Methyltridecanol Chemical and Physical Properties

Names and Identifiers

• 12-Methyltridecanol
• 12-methyl-1-tridecanol
• 12-Methyltetradecanoic acid methyl ester
• 12-Methyltetradecansaeuremethylester
• 12-Methyltetradecansaeure-methylester
• 12-Methyl-tetradecansaeure-methylester
• 12-methyltridecan-1-ol
• 12-methyltridecanol-1
• 2.5 g
• 3-Methyl-tetradecansaeure-methylester
• AC1L2HUE
• AG-F-73450
• CTK4J3998
• isomyristyl alcohol
• Isomyristylalkohol
• isotridecyl alcohol
• Methyl 12-methylmyristate
• Tetradecanoic acid
• 21987-21-3
• Q27158173
• SCHEMBL258734
• 12-Methyl-tridecanol
• AKOS025396876
• CHEBI:84909
• DB-354369
• DTXSID80871331

• Inchi： 1S/C14H30O/c1-14(2)12-10-8-6-4-3-5-7-9-11-13-15/h14-15H,3-13H2,1-2H3
• InChI Key： ZXUOFCUEFQCKKH-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 214.2298
• Monoisotopic Mass: 214.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.832±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 10.5 ºC
• Boiling Point: 275.7±8.0 ºC (760 Torr),
• Flash Point: 110.4±6.5 ºC,
• Refractive Index: 1.4464 (589.3 nm 20 ºC)
• Solubility: Insuluble (8.1E-4 g/L) (25 ºC),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 12-Methyltridecanol

Introduction to 12-Methyltridecanol (CAS No: 21987-21-3)

12-Methyltridecanol, identified by the Chemical Abstracts Service Number (CAS No) 21987-21-3, is a long-chain aliphatic alcohol that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural properties, exhibits a range of applications spanning from industrial solvents to potential bioactive molecules. The presence of a methyl group at the 12th carbon position in its tridecanol backbone imparts distinct chemical characteristics that make it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 12-methyltridecanol consists of a linear hydrocarbon chain with a total of thirteen carbon atoms, where the methyl group is attached at the penultimate position. This configuration contributes to its relatively high boiling point and low volatility compared to shorter-chain alcohols. Such physical properties are advantageous in various industrial applications, particularly where stability and resistance to evaporation are critical.

In recent years, research into 12-methyltridecanol has expanded beyond its traditional uses in organic synthesis. One notable area of exploration is its potential role as an intermediate in the production of bio-based polymers. The long hydrocarbon chain serves as a versatile building block for creating more complex molecules, including biodegradable plastics and specialty coatings. These materials are increasingly sought after due to growing environmental concerns regarding the sustainability of petrochemical-derived products.

Furthermore, studies have begun to investigate the biological activity of 12-methyltridecanol and its derivatives. Some research suggests that long-chain alcohols may interact with cellular membranes, potentially affecting their fluidity and permeability. This property has implications in drug delivery systems, where membrane penetration is a key factor in therapeutic efficacy. While still in its nascent stages, this line of inquiry holds promise for developing novel pharmaceutical formulations.

The synthesis of 12-methyltridecanol typically involves fatty acid methylation or other organic transformations that are well-documented in synthetic chemistry literature. Advanced techniques such as catalytic hydrogenation or enzymatic biosynthesis are being explored to improve yield and purity. These methods align with the broader trend toward greener chemistry practices, reducing reliance on hazardous reagents and minimizing waste generation.

Industrial applications of 12-methyltridecanol also extend to fragrances and flavorings, where its unique odor profile can be leveraged to create synthetic scents. Additionally, it serves as a high-quality solvent for certain organic reactions, providing an inert environment that prevents unwanted side reactions. Its compatibility with other organic compounds makes it a valuable reagent in fine chemical manufacturing.

From an environmental perspective, the biodegradability of 12-methyltridecanol is another area of interest. Unlike some synthetic solvents that persist in the environment, this compound can be broken down by microorganisms under appropriate conditions. This characteristic enhances its appeal for applications where ecological impact is a concern.

The pharmaceutical industry has also shown interest in exploring 12-methyltridecanol as a precursor for active pharmaceutical ingredients (APIs). Its structural motif can be modified to produce molecules with specific biological activities. For instance, derivatives of this alcohol have been investigated for their potential anti-inflammatory or antimicrobial properties. While no groundbreaking drugs have yet been developed from it, ongoing research continues to uncover new possibilities.

In conclusion,12-methyltridecanol (CAS No: 21987-21-3) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it valuable for industrial processes, while its potential biological interactions open doors for pharmaceutical innovation. As research progresses, the role of this compound is expected to expand further, reinforcing its importance in both academic and commercial settings.